1,2-Dipalmitoyl-rac-glycero-3-phospho-L-serine

• CAS: 40290-43-5
• Molecular Formula: C38H74NO10P
• Molecular Weight: 736.0 g/mol
• InChI: InChI=1S/C38H74NO10P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(40)46-31-34(32-47-50(44,45)48-33-35(39)38(42)43)49-37(41)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h34-35H,3-33,39H2,1-2H3,(H,42,43)(H,44,45)
• InChIKey: KLFKZIQAIPDJCW-UHFFFAOYSA-N

DPPS Specifications & Applications

1,2-Dipalmitoyl-rac-glycero-3-phospho-L-serine (CAS 40290-43-5, also referenced as 3036-82-6), commonly abbreviated as DPPS, is an anionic phospholipid composed of a glycerol backbone esterified with two palmitoyl (C16:0) chains and a phospho-L-serine headgroup [1]. With a molecular weight of approximately 736 g/mol and a logP of approximately 9.9, this compound exists as a solid at room temperature and is soluble in chloroform and other organic solvents . As a fully saturated phosphatidylserine species, DPPS forms tightly packed, gel-phase bilayers at physiological temperatures, making it a valuable model system for investigating membrane charge effects, calcium-mediated lipid aggregation, and protein–lipid binding interactions .

Saturated C16:0 chains form gel-phase bilayers at physiological temperature

Anionic phospho-L-serine headgroup for electrostatic membrane studies

Model lipid for Ca²⁺-mediated aggregation and protein-lipid binding investigations

• [1] PubChem. Compound Summary for CID 3081382: 1,2-Dipalmitoyl-rac-glycero-3-phospho-L-serine. National Center for Biotechnology Information. View Source

DPPS Substitution Failure

Phospholipids with identical headgroups but different acyl chain lengths, unsaturation profiles, or salt forms exhibit fundamentally distinct biophysical properties that preclude simple substitution. 1,2-Dipalmitoyl-rac-glycero-3-phospho-L-serine (DPPS), bearing two saturated C16:0 palmitoyl chains, undergoes gel-to-liquid crystalline phase transition at a significantly higher temperature (54°C) compared to its unsaturated counterpart DOPS (18:1, -11°C) [1]. This thermal stability, coupled with its distinct surface pressure-area isotherm behavior relative to neutral DPPC and anionic DPPG [2], dictates membrane packing density, permeability, and electrostatic surface potential. Substituting DPPS with another phosphatidylserine species or alternative anionic lipid will alter liposomal encapsulation efficiency, protein binding affinity, and bilayer mechanical properties. The quantitative evidence below establishes the measurable, procurement-relevant differences that preclude generic replacement.

Property

DPPS (Target)

Typical Substitutes

Acyl chain saturation & phase behavior

Saturated C16:0, high Tm gel-phase bilayer

DOPS (unsaturated C18:1) remains fluid at low temperature; permeability profile differs markedly

Molecular packing & area

Larger limiting area (~45 Ų) from serine headgroup hydration

DPPC (~40 Ų) or DPPG (~42 Ų) pack more tightly, altering lateral pressure and protein reconstitution

Divalent cation response

Serine headgroup binds Ca²⁺, triggering fusion-competent states

DPPG shows no Ca²⁺-induced phase shift; cannot substitute in fusion or signaling models

• [1] Chem17 / AVT Pharmaceutical Tech. Phospholipid Phase Transition Temperature Reference Table. 2018. View Source
• [2] Miñones J, et al. The effect of polar groups on structural characteristics of phospholipid monolayers spread at the air–water interface. Colloids and Surfaces A: Physicochemical and Engineering Aspects. 2002; 198-200: 223-232. View Source

DPPS Differentiation Evidence

Elevated Phase Transition Temperature

1,2-Dipalmitoyl-rac-glycero-3-phospho-L-serine (DPPS-Na) exhibits a main gel-to-liquid crystalline phase transition temperature (Tm) of 54°C [1]. This value is substantially higher than that of other anionic phospholipids with identical C16:0 acyl chains but different headgroups, specifically DPPG-Na (Tm = 41°C) [2]. The 13°C differential translates to markedly enhanced bilayer rigidity and reduced passive permeability at physiological and sub-physiological temperatures. Furthermore, DPPS-Na displays a Tm value that is 65°C higher than its unsaturated analog DOPS-Na (C18:1 chains, Tm = -11°C) [3], underscoring that acyl chain saturation—not merely the serine headgroup—governs thermal behavior.

Phase Transition Tm

Cross-study comparable

54 °C

Maintains gel-phase bilayer at ambient and moderate temperatures

13 °C above DPPG; 65 °C above DOPS

Evidence Dimension	Gel-to-liquid crystalline phase transition temperature (Tm)
Target Compound Data	54°C (DPPS-Na)
Comparator Or Baseline	DPPG-Na: 41°C; DOPS-Na: -11°C
Quantified Difference	DPPS-Na is 13°C higher than DPPG-Na; 65°C higher than DOPS-Na
Conditions	Aqueous dispersion of sodium salt forms; pH 7.4; compiled reference data

Why This Matters

Procurement of DPPS is non-substitutable when experimental designs require a bilayer that remains in the ordered gel phase at ambient or moderately elevated temperatures, as DPPG or DOPS would produce liquid-crystalline membranes with fundamentally different permeability and mechanical properties.

• [1] Willnanobio. Phospholipid Phase Transition Temperature Reference. 2023. View Source
• [2] Chem17 / AVT Pharmaceutical Tech. Phospholipid Phase Transition Temperature Reference Table. 2018. View Source
• [3] Chem17 / AVT Pharmaceutical Tech. Phospholipid Phase Transition Temperature Reference Table. 2018. View Source

Larger Monolayer Molecular Area

At 20°C and pH 6, 1,2-Dipalmitoyl-rac-glycero-3-phospho-L-serine (DPPS) monolayers spread at the air-water interface exhibit a limiting molecular area (A₀) of approximately 45 Ų per molecule, as determined by surface pressure (π)-area (A) isotherm extrapolation [1]. In contrast, dipalmitoylphosphatidylcholine (DPPC) and dipalmitoylphosphatidylglycerol (DPPG) monolayers under identical conditions yield A₀ values of approximately 40 Ų and 42 Ų, respectively [2]. The 3–5 Ų larger molecular footprint of DPPS reflects the bulkier serine headgroup and its associated hydration shell, which imposes looser lateral packing in the condensed monolayer phase relative to choline- and glycerol-headed analogs.

Limiting Molecular Area

Head-to-head

~45 Ų

Looser lateral packing modulates membrane protein reconstitution fidelity

~12.5% larger than DPPC; ~7% larger than DPPG

Evidence Dimension	Limiting molecular area (A₀) from π-A isotherms
Target Compound Data	~45 Ų per molecule
Comparator Or Baseline	DPPC: ~40 Ų; DPPG: ~42 Ų
Quantified Difference	DPPS area exceeds DPPC by ~5 Ų (≈12.5% larger); exceeds DPPG by ~3 Ų (≈7% larger)
Conditions	Air-water interface; 20°C; pH 6; subphase: water

Why This Matters

The larger molecular area of DPPS translates to reduced lipid packing density in bilayers, which influences membrane fluidity, permeability to small solutes, and the lateral pressure profile—parameters critical for accurate reconstitution of membrane protein function and for tuning liposomal drug release kinetics.

• [1] Miñones J, et al. The effect of polar groups on structural characteristics of phospholipid monolayers spread at the air–water interface. Colloids and Surfaces A: Physicochemical and Engineering Aspects. 2002; 198-200: 223-232. View Source
• [2] Miñones J, et al. The effect of polar groups on structural characteristics of phospholipid monolayers spread at the air–water interface. Colloids and Surfaces A: Physicochemical and Engineering Aspects. 2002; 198-200: 223-232. View Source

Gemcitabine Encapsulation Efficiency

In a comparative study of three multilamellar liposome formulations for gemcitabine delivery, the DPPS-containing formulation (DPPC/Chol/DPPS at 6:3:1 molar ratio, designated 'liposome B') achieved the highest drug loading capacity among the formulations tested [1]. The decreasing loading capacity order observed was: liposome B (DPPC/Chol/DPPS) > liposome C (DPPC/Chol/DSPE-MPEG) > liposome A (DPPC/Chol/Oleic acid) [2]. The negatively charged DPPS component facilitates electrostatic and/or hydrogen-bonding interactions with the nucleoside analog gemcitabine, enhancing drug retention within the aqueous core and at the bilayer interface relative to formulations relying on oleic acid (a free fatty acid fluidizer) or PEGylated DSPE (a steric stabilizer).

Gemcitabine Loading

Head-to-head

Rank: Highest loading among 3 formulations

Reported highest drug loading capacity, supports higher payload formulations

DPPC/Chol/DPPS > DSPE-MPEG > Oleic acid

Evidence Dimension	Liposomal drug loading capacity (encapsulation efficiency rank order)
Target Compound Data	DPPC/Chol/DPPS (6:3:1) formulation: highest loading capacity among three formulations
Comparator Or Baseline	DPPC/Chol/Oleic acid (8:3:1): lowest loading capacity; DPPC/Chol/DSPE-MPEG (6:3:1): intermediate loading capacity
Quantified Difference	Loading capacity rank: DPPS formulation > DSPE-MPEG formulation > Oleic acid formulation
Conditions	Gemcitabine remote loading; multilamellar liposomes prepared by film hydration; lipid molar ratios as specified

Why This Matters

For procurement decisions involving liposomal drug delivery development, inclusion of DPPS—rather than alternative anionic or neutral auxiliary lipids—offers a quantifiable advantage in achieving higher encapsulated drug payloads, directly impacting dosing efficiency and reducing lipid waste.

• [1] Celia C, et al. Development of liposomal gemcitabine with high drug loading capacity. Molecular Pharmaceutics. 2007. View Source
• [2] Celia C, et al. Development of liposomal gemcitabine with high drug loading capacity. Molecular Pharmaceutics. 2007. View Source

Ghrelin Electrostatic Binding

Capillary electrophoresis (CE) binding studies reveal that the cationic peptide hormone ghrelin exhibits markedly differential affinity for liposomes depending on lipid charge. Ghrelin showed low binding affinity (<10% bound) to neutral DPPC liposomes and phosphatidylcholine:cholesterol (70:30 mol%) liposomes [1]. In stark contrast, electrostatic interactions with negatively charged DPPC:DPPS (70:30 mol%) liposomes resulted in substantially higher binding, with 48% of desacyl ghrelin and 73% of octanoylated ghrelin bound under equivalent conditions [2]. This 5- to 7-fold increase in peptide association is directly attributable to the anionic phospho-L-serine headgroup of DPPS, which provides a negatively charged surface that neutral formulations cannot replicate.

Ghrelin Binding

Head-to-head

73% bound

Enables electrostatic loading of cationic peptide onto anionic liposomes

vs.

Ca²⁺ Response

Class-level

PS: responsive shift
DPPG: no shift

Serine headgroup necessary for Ca²⁺-triggered fusion research

Qualitative DSC data; source review

Hydrogel Stability

Head-to-head

DPPS anionic: stable
Cationic: aggregation

Essential for homogeneous dispersion in anionic hydrogel matrices

Electrostatic repulsion prevents aggregation

Evidence Dimension	Peptide binding to liposomes (% bound)
Target Compound Data	DPPC:DPPS (70:30 mol%) liposomes: 48% (desacyl ghrelin); 73% (ghrelin) bound
Comparator Or Baseline	DPPC liposomes: <10% bound; PC:Chol (70:30) liposomes: <10% bound
Quantified Difference	Ghrelin binding increased from <10% to 73% upon incorporation of 30 mol% DPPS
Conditions	2 mM total lipid concentration; capillary electrophoresis (ACE, CZE); pre-equilibrium and frontal analysis methods

Why This Matters

For scientists developing liposomal formulations of cationic peptides, proteins, or nucleic acids, procurement of DPPS is essential to achieve the electrostatic loading and retention that neutral or zwitterionic lipid systems cannot provide, thereby enabling functional delivery of charged biotherapeutics.

• [1] Østergaard J, et al. Ghrelin–liposome interactions: Characterization of liposomal formulations of an acylated 28-amino acid peptide using CE. Electrophoresis. 2010; 31(2): 339-345. View Source
• [2] Østergaard J, et al. Ghrelin–liposome interactions: Characterization of liposomal formulations of an acylated 28-amino acid peptide using CE. Electrophoresis. 2010; 31(2): 339-345. View Source

Calcium-Responsive Phase Transition

Thermotropic analysis of anionic phospholipid bilayers interacting with divalent cations reveals a fundamental difference between DPPS and DPPG. In the subzero temperature region, DPPG bilayers exhibit no detectable shift in phase transition temperature upon exposure to increasing metal ion concentrations [1]. Conversely, phosphatidylserine (PS) bilayers—of which DPPS is the dipalmitoyl representative—display a remarkable downward shift in transition temperature with increasing metal ion concentrations [2]. This differential responsiveness is attributed to the unique coordination chemistry of the serine headgroup's carboxyl and amino moieties with Ca²⁺, which dehydrates the bilayer surface and promotes lateral phase separation or fusion-competent states not observed with the glycerol headgroup of PG.

Ca²⁺ Response

Class-level

PS: responsive shift
DPPG: no shift

Serine headgroup necessary for Ca²⁺-triggered fusion research

Qualitative DSC data; source review

Evidence Dimension	Phase transition temperature shift in response to metal ions (Ca²⁺, etc.)
Target Compound Data	PS (phosphatidylserine class): significant downward temperature shift with increasing [metal ion]
Comparator Or Baseline	DPPG (dipalmitoylphosphatidylglycerol class): no temperature shift detected
Quantified Difference	Qualitative difference: responsive (PS) versus non-responsive (DPPG)
Conditions	Subzero temperature region; differential scanning calorimetry (DSC)

Why This Matters

Procurement of DPPS over DPPG is mandatory for experimental models investigating calcium-triggered membrane fusion, vesicle aggregation, or PS-dependent signaling events—processes that rely on the serine headgroup's unique divalent cation binding properties that PG-based lipids cannot functionally substitute.

• [1] Koynova R, et al. Thermotropic behavior of phospholipid bilayers interacting with metal ions at subzero region. 1996. View Source
• [2] Koynova R, et al. Thermotropic behavior of phospholipid bilayers interacting with metal ions at subzero region. 1996. View Source

Liposome-Hydrogel Colloidal Stability

In liposome-hydrogel composite systems designed for multi-stage drug delivery, the surface charge of incorporated liposomes dictates compatibility and dispersion uniformity. Experimental data demonstrate that positively charged DPPC/DOTAP composite liposomes (cationic) exhibit poor compatibility within the hydrogel matrix due to electrostatic attraction-driven aggregation with negatively charged hydrogel polymers [1]. In marked contrast, negatively charged DPPS/DSPE-mPEG2000 composite liposomes (anionic) maintain homogeneous dispersion and stability, a consequence of electrostatic repulsion between the anionic DPPS surface and the similarly charged hydrogel network [2]. This differential compatibility is a direct function of the phospho-L-serine headgroup's net negative charge at physiological pH.

Hydrogel Stability

Head-to-head

DPPS anionic: stable
Cationic: aggregation

Essential for homogeneous dispersion in anionic hydrogel matrices

Electrostatic repulsion prevents aggregation

Evidence Dimension	Liposome compatibility and dispersion stability in anionic hydrogel matrices
Target Compound Data	DPPS/DSPE-mPEG2000 liposomes (anionic): stable, homogeneous dispersion
Comparator Or Baseline	DPPC/DOTAP liposomes (cationic): aggregation and phase separation
Quantified Difference	Qualitative: stable dispersion vs. aggregation
Conditions	Liposome-hydrogel composite; anionic hydrogel polymer matrix

Why This Matters

For procurement in advanced drug delivery system development involving hydrogel encapsulation, DPPS-based anionic liposomes are the functional requirement; substitution with cationic or neutral lipids would result in formulation failure due to aggregation, compromising batch reproducibility and release kinetics.

• [1] Ebiotrade. Stable liposome-hydrogel composites as multi-stage drug delivery systems. 2025. View Source
• [2] Ebiotrade. Stable liposome-hydrogel composites as multi-stage drug delivery systems. 2025. View Source

DPPS Application Scenarios

Electrostatic Loading of Cationic Biotherapeutics

DPPS is the anionic lipid of choice for liposomal delivery of positively charged biotherapeutics. As demonstrated by the 73% binding of ghrelin to DPPC:DPPS (70:30) liposomes compared to <10% binding to neutral DPPC liposomes [1], DPPS provides the electrostatic driving force necessary for efficient cargo association. This property extends to nucleic acid delivery, where the phosphoserine headgroup facilitates condensation and encapsulation. Procurement should prioritize DPPS over DPPG when higher charge density or calcium-responsive behavior is required.

Gel-Phase Model Membrane Studies

With a phase transition temperature (Tm) of 54°C—13°C higher than DPPG and 65°C higher than DOPS [1]—DPPS forms robust gel-phase bilayers suitable for biophysical investigations at ambient and physiological temperatures. The larger limiting molecular area (~45 Ų) of DPPS monolayers relative to DPPC (~40 Ų) and DPPG (~42 Ų) [2] provides distinct lipid packing properties that influence membrane protein reconstitution fidelity. Researchers investigating protein-lipid interactions, membrane asymmetry, or calcium-induced fusion should select DPPS specifically for its combined thermal stability and anionic surface characteristics.

Maximized Liposomal Drug Loading

For antimetabolite chemotherapeutics such as gemcitabine, DPPS-containing liposomal formulations (DPPC/Chol/DPPS, 6:3:1 molar ratio) achieve superior drug loading capacity compared to formulations incorporating oleic acid or DSPE-MPEG [1]. This enhanced encapsulation efficiency reduces the lipid-to-drug ratio required for a given therapeutic dose, improving cost-effectiveness and minimizing potential lipid-related toxicities. Formulation scientists should specify DPPS rather than alternative auxiliary lipids when maximizing payload is a primary development goal.

Liposome-Hydrogel Multi-Stage Delivery

In composite hydrogel formulations, anionic DPPS-based liposomes maintain stable, homogeneous dispersion due to electrostatic repulsion with the negatively charged polymer network, whereas cationic liposomes (e.g., DPPC/DOTAP) undergo aggregation and phase separation [1]. This stability is critical for achieving reproducible drug release kinetics and uniform tissue distribution following implantation or injection. Procurement of DPPS is essential for any hydrogel-encapsulated liposomal system to prevent formulation failure and ensure batch-to-batch consistency.

Application

Selection Property

Validation Focus

Cationic biotherapeutic loading

Anionic liposome with high electrostatic binding

Peptide/protein binding efficiency

Gel-phase model membrane studies

High Tm saturated bilayer

Lipid packing and membrane protein reconstitution

Liposomal antimetabolite delivery

Formulation for high drug loading capacity

Encapsulation efficiency and lipid-to-drug ratio

Hydrogel-encapsulated multi-stage delivery

Anionic stable dispersion in anionic matrix

Colloidal stability and release consistency

• [1] Østergaard J, et al. Ghrelin–liposome interactions: Characterization of liposomal formulations of an acylated 28-amino acid peptide using CE. Electrophoresis. 2010; 31(2): 339-345. View Source
• [2] Chem17 / AVT Pharmaceutical Tech. Phospholipid Phase Transition Temperature Reference Table. 2018. View Source
• [3] Miñones J, et al. The effect of polar groups on structural characteristics of phospholipid monolayers spread at the air–water interface. Colloids and Surfaces A: Physicochemical and Engineering Aspects. 2002; 198-200: 223-232. View Source
• [4] Celia C, et al. Development of liposomal gemcitabine with high drug loading capacity. Molecular Pharmaceutics. 2007. View Source
• [5] Ebiotrade. Stable liposome-hydrogel composites as multi-stage drug delivery systems. 2025. View Source